Cas no 1204221-98-6 (4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole)

• Product Name: 4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole
• CAS No: 1204221-98-6
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• MDL: MFCD08447468
• CID: 5167294
• Update Time: 2025-05-25

4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-6,7-dihydro-1H-indazol-5(4H)-one
• 4,5,6,7-TETRAHYDRO-5-OXO-3-TRIFLUOROMETHYL-1H-INDAZOLE
• 3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-5-one
• 5H-Indazol-5-one, 1,4,6,7-tetrahydro-3-(trifluoromethyl)-
• 4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole

• MDL： MFCD08447468
• Inchi： 1S/C8H7F3N2O/c9-8(10,11)7-5-3-4(14)1-2-6(5)12-13-7/h1-3H2,(H,12,13)
• InChI Key： AVBAYOAVSLNNSQ-UHFFFAOYSA-N
• SMILES： FC(C1C2CC(CCC=2NN=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8

Additional information on 4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole

Research Brief on 4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole (CAS: 1204221-98-6)

4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole (CAS: 1204221-98-6) is a fluorinated indazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl group and indazole core, has been explored for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have highlighted its relevance in the development of novel therapeutic agents targeting inflammatory diseases, cancer, and central nervous system disorders.

One of the key areas of research involving 4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole is its role as a building block in the synthesis of biologically active molecules. The trifluoromethyl group, known for its electron-withdrawing properties and metabolic stability, enhances the compound's binding affinity to target proteins. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with advancements in catalytic processes and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis of this indazole derivative using a palladium-catalyzed cyclization reaction, achieving a yield of over 85%.

In the context of biological activity, 4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole has shown promising results as an inhibitor of cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), enzymes implicated in inflammatory pathways. Preclinical studies have reported its efficacy in reducing pro-inflammatory cytokine production in murine models of rheumatoid arthritis, with minimal off-target effects. Additionally, its potential as an anticancer agent has been explored, with in vitro studies indicating selective cytotoxicity against certain cancer cell lines, such as HT-29 colon carcinoma and MCF-7 breast adenocarcinoma.

Recent advancements in structural modification of this compound have further expanded its therapeutic potential. For example, derivatives incorporating additional functional groups, such as sulfonamides or heterocyclic rings, have exhibited enhanced pharmacokinetic profiles and improved target specificity. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted a novel series of analogs with increased blood-brain barrier permeability, suggesting potential applications in neurodegenerative diseases like Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the clinical translation of 4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity require further investigation. Ongoing research is focused on addressing these limitations through advanced formulation strategies, such as nanoparticle-based delivery systems, and comprehensive toxicological assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 4,5,6,7-Tetrahydro-5-oxo-3-trifluoromethyl-1H-indazole (CAS: 1204221-98-6) represents a versatile scaffold in medicinal chemistry with broad therapeutic potential. Continued research into its synthetic optimization, mechanistic insights, and clinical applications will be critical in unlocking its full pharmacological value. This compound exemplifies the intersection of chemical innovation and biological discovery, offering exciting opportunities for the development of next-generation therapeutics.